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Fundamental Chemical and Physical Properties

ZONYL FS-300 is a water-based, nonionic fluorosurfactant known for its exceptional ability to reduce

surface tension, providing superior wetting, spreading, and leveling capabilities. [1] [2]. Its structure is based

on a fluorocarbon chain (Rf) connected to a polyethylene oxide (PEO) segment. The table below summarizes

its core physical properties as provided by suppliers and research literature.

Table 1: Key Physical and Chemical Properties of ZONYL FS-300

Property Specification / Value Notes / Source

CAS Number 197664-69-0 [1] [3] -

Molecular Formula RfCH₂CH₂O(CH₂CH₂O)ₓH [1] [3] Rf = fluorocarbon
chain

Physical Form Liquid [1] -

Purity/Composition ~25% solids in water [3] Supplied as an

aqueous solution.

Boiling Point 100 °C [1] -
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Property Specification / Value Notes / Source

Melting Point -5 °C [1] -

Flash Point 22 °C [1] -

Density 1.10 ± 0.05 g/mL @ 20°C [1] [3] -

Solubility Soluble in THF and water [1] -

Refractive Index 1.459 [1] -

Key Features Surface tension reduction, anti-blocking, defoaming,

chemical resistance, environmental stability [1]

-

Key Functional Applications and Performance

ZONYL FS-300's unique properties make it valuable in diverse scientific and industrial fields. The

following table details its core applications and documented performance in research settings.

Table 2: Research and Industrial Applications of ZONYL FS-300

Application
Field

Specific Role / Function Outcome / Performance

Material
Science &
Electronics

Acts as a processing aid and
plasticizer in stretchable
transparent conductive
electrodes (PEDOT:PSS-based)

[2].

Promotes adhesion of PEDOT:PSS to
hydrophobic substrates; improves

mechanical properties and processing.
Enabled organic solar cells with 11.9% power

conversion efficiency. [2]

Advanced
Coatings &
Films

Serves as a mesostructuring
agent in the synthesis of low-
temperature photocatalytic titania

films [4].

Produced nanosized titania crystals at lower

temperatures, leading to ~50% higher
photocatalytic activity compared to films

templated with Pluronic F127. [4]
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Application
Field

Specific Role / Function Outcome / Performance

Complex
Emulsions

Used with light-responsive

surfactants to form and stabilize
complex emulsions for research [1].

Enabled creation of three-phase complex

emulsions via a one-step temperature-
induced phase-separation method. [1]

Astrobiology &
Exploration

Studied as a potential surfactant for
extracting organic matter from

Martian soil simulants [5].

Demonstrated that its extraction efficiency
decreases with prolonged high-temperature

storage, but remains stable under expected
mission radiation levels. [5]

Detailed Experimental Protocols from Research

Here are the detailed methodologies for two key experiments cited in the search results, which you can adapt

for your laboratory work.

Protocol: Synthesis of Stretchable Transparent Conductive
Electrodes

This protocol outlines the use of ZONYL FS-300 in creating PEDOT:PSS-based electrodes for stretchable

electronics, as documented in research leading to high-performance organic solar cells and strain sensors [2].

Primary Materials: Poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS),

Polyethylene oxide (PEO) precursor, Polyethylene glycol methacrylate, ZONYL FS-300 surfactant.
Procedure:

Formulation Preparation: Combine the PEDOT:PSS solution with the PEO precursor and a
specified amount of ZONYL FS-300.

Mixing: Ensure the mixture is homogenized thoroughly to achieve a uniform dispersion of all
components.

Deposition: Apply the formulated mixture onto the target hydrophobic substrate.
Processing: The addition of ZONYL FS-300 promotes adhesion to the substrate and has a

plasticizing effect on the base material, which is crucial for achieving stretchability.
Curing/Cross-linking: Proceed with the necessary curing or cross-linking steps as required for

the PEO precursor to form the final elastic network.
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Key Role of ZONYL FS-300: The surfactant is critical for two main reasons: it enables the processing

of the hydrophilic PEDOT:PSS on hydrophobic surfaces, and it improves the mechanical properties
(plasticizing effect) of the resulting electrode [2].

Protocol: One-Step Formation of Complex Emulsions

This method describes the preparation of complex emulsions using ZONYL FS-300 as a stabilizing

surfactant, suitable for research in colloid and interface science [1].

Primary Materials: ZONYL FS-300, light-responsive surfactant (e.g., C4AZOC2TAB), hexane,
perfluorooctane, water.

Procedure:
Aqueous Phase Preparation: Prepare a mixed surfactant aqueous solution containing ZONYL
FS-300 and the light-responsive surfactant (C4AZOC2TAB). Use a volume ratio of 1:1 for the
oil phase to the aqueous phase.

Oil Phase Preparation: Combine hexane and perfluorooctane. Heat this oil mixture above
37°C (its upper critical solution temperature, Tc) until the components become miscible.

Pre-heating: Pre-heat the aqueous surfactant solution to the same temperature (above Tc).
Emulsification: Combine the preheated aqueous solution with the oil mixture. Emulsify using a

vortex mixer at 2800 rpm for 1 minute.
Phase Separation: Cool the emulsion to room temperature (e.g., 25°C). This induces phase

separation within the oil droplets.
Equilibration: Let the emulsion equilibrate for at least 12 hours at 25°C to form the stable

complex internal structure.

Protocol: Stability and Degradation Assessment

This procedure evaluates the stability of ZONYL FS-300 under harsh conditions, relevant for applications

where long-term performance or extreme environment resistance is critical [5].

Primary Materials: ZONYL FS-300 solution, Martian soil simulant (e.g., JSC Mars-1), suite of organic
compound standards.

Procedure:
Stress Exposure: Expose solutions of ZONYL FS-300 to elevated radiation doses and heat

levels, combined with prolonged storage.
Degradation Monitoring: Monitor changes in solution properties such as pH and electrical
conductivity.
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Performance Testing: Use the degraded surfactant solutions to extract a suite of organic

compounds that have been spiked onto the soil simulant.
Efficiency Analysis: Measure the recovery efficiency of the spiked standards using analytical

techniques (e.g., GC-MS, HPLC) to quantify the surfactant's remaining effectiveness.
Key Findings: Extraction efficiencies for standards decreased progressively with increasing storage

temperature. Prolonged storage at 60°C rendered the surfactant solutions ineffective. However,
proton fluences expected during a Mars mission did not cause significant degradation [5].

Diagram of Key Functional Relationships

The diagram below visualizes the core functional roles of ZONYL FS-300 and their resulting material

properties, based on its documented behavior in research applications.
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This diagram illustrates how the core functions of ZONYL FS-300 enable specific material properties and

facilitate advanced applications.

Critical Considerations for Researchers

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25192400/
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-body-img
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Environmental and Health Profile: ZONYL FS-300 is classified with hazard codes Xi (Irritant) and

carries hazard statements for flammability (H225), serious eye irritation (H319), and potential
drowsiness or dizziness (H336) [1]. It is also classified as a PFAS (Per- and polyfluoroalkyl
substance), which warrants careful consideration regarding its environmental persistence and should
guide its use, disposal, and exploration of alternatives where appropriate [3].

Material Compatibility: As a nonionic surfactant, its electrically neutral nature provides excellent
compatibility with various ionic systems and makes it unaffected by polyvalent cations in solution,

offering formulation flexibility [2].
Stability Boundaries: While stable under proton radiation relevant to space missions, its

performance degrades significantly with prolonged storage at high temperatures (e.g., 60°C) [5].
Store recommended at 2-8°C [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1833096?utm_src=pdf-bulk
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

